Cas no 332053-80-2 (<br>2-[3-Cyano-4-(4-methoxy-phenyl)-6-phenyl-pyridin-2-ylsulfanyl]-N-(2-nitro-p henyl)-acetamide)

• Product Name: <br>2-[3-Cyano-4-(4-methoxy-phenyl)-6-phenyl-pyridin-2-ylsulfanyl]-N-(2-nitro-p henyl)-acetamide
• CAS No: 332053-80-2
• MF: C₂₇H₂₀N₄O₄S
• MW: 496.537104606628
• CID: 3068700
• PubChem ID: 3121092
• Update Time: 2025-11-02

<br>2-[3-Cyano-4-(4-methoxy-phenyl)-6-phenyl-pyridin-2-ylsulfanyl]-N-(2-nitro-p henyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• <br>2-[3-Cyano-4-(4-methoxy-phenyl)-6-phenyl-pyridin-2-ylsulfanyl]-N-(2-nitro-p henyl)-acetamide
• 2-[3-Cyano-4-(4-methoxy-phenyl)-6-phenyl-pyridin-2-ylsulfanyl]-N-(2-nitro-phenyl)-acetamide
• 2-((3-Cyano-4-(4-methoxyphenyl)-6-phenylpyridin-2-yl)thio)-N-(2-nitrophenyl)acetamide
• AKOS000568052
• 332053-80-2

• MDL： MFCD01326141
• Inchi： 1S/C27H20N4O4S/c1-35-20-13-11-18(12-14-20)21-15-24(19-7-3-2-4-8-19)30-27(22(21)16-28)36-17-26(32)29-23-9-5-6-10-25(23)31(33)34/h2-15H,17H2,1H3,(H,29,32)
• InChI Key： BDMIVNFPCZGRCB-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1[N+](=O)[O-])=O)C1=C(C#N)C(=CC(C2C=CC=CC=2)=N1)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 496.12052631Da
• Monoisotopic Mass: 496.12052631Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 784
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 146Ų

Additional information on <br>2-[3-Cyano-4-(4-methoxy-phenyl)-6-phenyl-pyridin-2-ylsulfanyl]-N-(2-nitro-p henyl)-acetamide

Comprehensive Overview of 2-[3-Cyano-4-(4-methoxy-phenyl)-6-phenyl-pyridin-2-ylsulfanyl]-N-(2-nitro-phenyl)-acetamide (CAS No. 332053-80-2)

2-[3-Cyano-4-(4-methoxy-phenyl)-6-phenyl-pyridin-2-ylsulfanyl]-N-(2-nitro-phenyl)-acetamide (CAS No. 332053-80-2) is a specialized organic compound with a unique molecular structure that combines multiple functional groups, including cyano, methoxy, phenyl, and nitro substituents. This compound has garnered significant attention in the field of medicinal chemistry and material science due to its potential applications in drug discovery and advanced material synthesis. Researchers and industry professionals frequently search for this compound under various names, such as pyridine-2-thioacetamide derivative or nitrophenyl-substituted acetamide, highlighting its relevance in contemporary scientific research.

The molecular structure of 2-[3-Cyano-4-(4-methoxy-phenyl)-6-phenyl-pyridin-2-ylsulfanyl]-N-(2-nitro-phenyl)-acetamide features a central pyridine ring, which is substituted with a cyano group at the 3-position, a methoxy-phenyl group at the 4-position, and a phenyl group at the 6-position. The 2-position of the pyridine ring is further functionalized with a thioacetamide moiety, which is linked to a 2-nitrophenyl group. This intricate arrangement of functional groups contributes to the compound's unique chemical properties, making it a subject of interest for studies involving heterocyclic chemistry and structure-activity relationships.

One of the most frequently asked questions about CAS No. 332053-80-2 pertains to its potential applications in pharmaceutical research. The presence of both electron-withdrawing (cyano and nitro) and electron-donating (methoxy) groups in its structure suggests that this compound could exhibit interesting biological activities. For instance, similar pyridine derivatives have been investigated for their anti-inflammatory, antimicrobial, and anticancer properties. Researchers are particularly interested in exploring whether this compound could serve as a scaffold for developing novel therapeutic agents, especially in the context of targeted drug delivery and enzyme inhibition.

In addition to its potential pharmaceutical applications, 2-[3-Cyano-4-(4-methoxy-phenyl)-6-phenyl-pyridin-2-ylsulfanyl]-N-(2-nitro-phenyl)-acetamide is also of interest in material science. The combination of aromatic rings and polar functional groups in its structure may impart unique electronic and optical properties, making it a candidate for use in organic semiconductors or photovoltaic materials. Recent trends in sustainable energy have spurred interest in such compounds, as they could contribute to the development of more efficient solar cells or light-emitting diodes (LEDs).

The synthesis of CAS No. 332053-80-2 typically involves multi-step organic reactions, including condensation, cyclization, and substitution processes. Chemists often search for optimized synthetic routes to improve yield and purity, which are critical for both research and industrial-scale production. Given the complexity of its structure, the compound's synthesis is a topic of discussion in forums and academic circles, with many seeking guidance on reaction conditions, catalyst selection, and purification techniques.

Another area of interest is the compound's stability and storage requirements. Proper handling and storage are essential to maintain its integrity, especially given the presence of reactive functional groups like the nitro and cyano moieties. Researchers often inquire about the best practices for storing 2-[3-Cyano-4-(4-methoxy-phenyl)-6-phenyl-pyridin-2-ylsulfanyl]-N-(2-nitro-phenyl)-acetamide, including recommendations for temperature control and protection from light and moisture. These considerations are particularly important for laboratories and companies that work with this compound regularly.

From a commercial perspective, CAS No. 332053-80-2 is available through specialized chemical suppliers, often in limited quantities due to its niche applications. The pricing and availability of this compound can vary depending on the supplier and the purity required. Businesses and researchers looking to procure this material frequently search for bulk suppliers or custom synthesis services to meet their specific needs. Additionally, regulatory compliance and safety data sheets (SDS) are commonly requested to ensure safe handling and transportation.

In summary, 2-[3-Cyano-4-(4-methoxy-phenyl)-6-phenyl-pyridin-2-ylsulfanyl]-N-(2-nitro-phenyl)-acetamide (CAS No. 332053-80-2) is a versatile compound with promising applications in both pharmaceutical and material science fields. Its unique structural features and functional groups make it a valuable subject for ongoing research, particularly in the development of new drugs and advanced materials. As interest in heterocyclic compounds and functionalized pyridines continues to grow, this compound is likely to remain a focal point for scientific inquiry and innovation.